Cas no 17239-04-2 (1-Azoniabicyclo[2.2.2]octane,3-(acetyloxy)-1-methyl-)

1-Azoniabicyclo[2.2.2]octane,3-(acetyloxy)-1-methyl- structure
17239-04-2 structure
Product Name:1-Azoniabicyclo[2.2.2]octane,3-(acetyloxy)-1-methyl-
CAS No:17239-04-2
MF:C10H18NO2
MW:184.255423069
CID:164709
PubChem ID:201719
Update Time:2025-04-19

1-Azoniabicyclo[2.2.2]octane,3-(acetyloxy)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Azoniabicyclo[2.2.2]octane,3-(acetyloxy)-1-methyl-
    • (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) acetate
    • N-methylaceclidine
    • 1-Azoniabicyclo(2,2,2)octane, 3-(acetyloxy)-1-methyl-
    • 3-(acetyloxy)-1-methyl-1-azoniabicyclo[2.2.2]octane
    • N-Methylaceclidine iodide
    • 17239-04-2
    • 3-(ACETYLOXY)-1-METHYL-1-AZABICYCLO[2.2.2]OCTAN-1-IUM
    • DTXSID60938138
    • Inchi: 1S/C10H18NO2/c1-8(12)13-10-7-11(2)5-3-9(10)4-6-11/h9-10H,3-7H2,1-2H3/q+1
    • InChI Key: OROYXWCEQBVSLR-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C[N+]2(C)CCC1CC2

Computed Properties

  • Exact Mass: 184.13384
  • Monoisotopic Mass: 184.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 26.3
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